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Compound of Interest

Compound Name: 4-Bromo-3-cyanopyridine

Cat. No.: B125802 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety protocols and logistical plans for the handling

and disposal of 4-Bromo-3-cyanopyridine. Adherence to these procedures is critical to ensure

personnel safety and regulatory compliance in a laboratory setting.

Hazard Identification and Quantitative Data
4-Bromo-3-cyanopyridine is a hazardous substance that requires careful handling. It is

harmful if swallowed, in contact with skin, or if inhaled, and causes skin and serious eye

irritation.[1] The following tables summarize key quantitative safety and physical data.

Table 1: Toxicological Data
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Parameter Value Species Reference

Acute Oral Toxicity
Toxic if swallowed

(Category 3)
Data not available [2]

Acute Dermal Toxicity
Toxic in contact with

skin (Category 3)
Data not available [2]

Acute Inhalation

Toxicity

Toxic if inhaled

(Category 3)
Data not available [2]

LD50 (Oral, Rat) -

Predicted

364.86 mg/kg (for 3-

Bromopyridine)
Rat [3]

Note: Specific LD50 data for 4-Bromo-3-cyanopyridine is not readily available. The provided

value is for the related compound 3-Bromopyridine and should be used as an estimate of

potential toxicity.

Table 2: Occupational Exposure Limits

Parameter Value Agency

Permissible Exposure Limit

(PEL) - TWA
Not established OSHA[4][5][6]

Threshold Limit Value (TLV) -

TWA
Not established ACGIH

Table 3: Physical and Chemical Properties
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Property Value Reference

CAS Number 154237-70-4 [7][8]

Molecular Formula C₆H₃BrN₂ [7][9]

Molecular Weight 183.01 g/mol [9][10]

Appearance Solid [7]

Melting Point 91 - 95 °C [10]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 4-Bromo-3-cyanopyridine to minimize

exposure risk.

Table 4: Recommended Personal Protective Equipment
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Protection Type Specification Rationale

Hand Protection

Butyl rubber or Viton gloves.

Nitrile gloves may offer limited

splash protection but are not

recommended for prolonged

contact with halogenated

aromatic hydrocarbons.[11][12]

[13] Always wear two pairs of

gloves.

Prevents skin contact and

absorption. Butyl rubber and

Viton offer better resistance to

halogenated solvents.[12]

Eye Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

airborne particles.

Body Protection
A fully buttoned lab coat and

chemical-resistant apron.

Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates is required if

handling outside of a certified

chemical fume hood or if dust

generation is likely.

Prevents inhalation of harmful

dust and vapors.

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the safe handling of 4-Bromo-3-cyanopyridine from preparation to

immediate post-use cleanup.

Experimental Workflow for Handling 4-Bromo-3-cyanopyridine
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Caption: Workflow for the safe handling of 4-Bromo-3-cyanopyridine.
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I. Pre-Operational Checks

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for

4-Bromo-3-cyanopyridine.

Assemble PPE: Don all required PPE as specified in Table 4.

Prepare Work Area: Ensure a certified chemical fume hood is operational. The work surface

should be covered with absorbent, disposable bench paper.

Emergency Equipment: Confirm the location and functionality of the nearest safety shower,

eyewash station, and fire extinguisher.

II. Weighing and Transfer

Weighing:

Perform all weighing operations within the chemical fume hood to minimize inhalation

exposure.

Use a disposable weigh boat or paper.

To avoid generating dust, handle the solid gently.

Transfer:

Carefully transfer the weighed solid to the reaction vessel within the fume hood.

If dissolving the solid, add the solvent to the solid in the reaction vessel slowly to avoid

splashing.

III. Post-Handling Decontamination

Clean Work Surfaces:

Wipe down the work surface inside the fume hood with a detergent solution, followed by

70% isopropyl alcohol.[14]
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Dispose of the cleaning materials as cytotoxic waste.[15]

Decontaminate Equipment:

Clean any non-disposable equipment (e.g., spatulas) that came into contact with the

chemical using a suitable solvent, followed by a detergent wash.

Doffing PPE:

Remove PPE in the correct order to avoid cross-contamination: outer gloves, apron, inner

gloves, face shield, goggles, lab coat.

Dispose of all disposable PPE as hazardous waste.

Disposal Plan
Proper disposal of 4-Bromo-3-cyanopyridine and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Logical Relationship for Waste Disposal

Waste Generation

Segregation
Labeling

Storage & Disposal

Solid Waste
(Unused chemical, contaminated consumables)

Halogenated Organic Waste Container

Liquid Waste
(Contaminated solvents)

Label with:
'Hazardous Waste'

'Halogenated Organic'
Full Chemical Name

Store in a designated, well-ventilated area Arrange for professional disposal

Click to download full resolution via product page

Caption: Decision process for the disposal of 4-Bromo-3-cyanopyridine waste.
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Designated Waste Container: All waste contaminated with 4-Bromo-3-cyanopyridine must

be collected in a designated, leak-proof, and clearly labeled "Halogenated Organic Waste"

container.

Solid Waste: This includes unused 4-Bromo-3-cyanopyridine, contaminated weigh boats,

gloves, bench paper, and any other disposable materials.

Liquid Waste: Any solvents used to dissolve or rinse equipment contaminated with 4-Bromo-
3-cyanopyridine should be collected in the same designated halogenated waste container.

II. Labeling and Storage

Labeling: The waste container must be clearly labeled with "Hazardous Waste,"

"Halogenated Organic Waste," and the full chemical name "4-Bromo-3-cyanopyridine."

Storage: Store the sealed waste container in a designated, well-ventilated, and secure area

away from incompatible materials.

III. Final Disposal

Professional Disposal: Arrange for the disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal company.

Regulatory Compliance: Ensure all local, state, and federal regulations for hazardous waste

disposal are followed.

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

Table 5: Emergency Response Protocols
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Emergency Situation Procedure

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing. Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.

Spill

For a small spill (<1g): Wearing appropriate

PPE, gently cover the spill with an absorbent

material to avoid raising dust.[16] Collect the

material into a sealed container for hazardous

waste disposal. Decontaminate the area with a

detergent solution followed by 70% isopropyl

alcohol. For a large spill (>1g): Evacuate the

area immediately and alert others. Contact your

institution's EHS or emergency response team.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.jubilantingrevia.com/uploads/files/64msds_0536GjGhs02Div.3sds3-Bromopyridine.pdf
https://www.osha.gov/annotated-pels/table-z-2
https://www.osha.gov/annotated-pels/table-z-3
https://www.osha.gov/annotated-pels/table-z-3
https://www.osha.gov/annotated-pels/table-z-1
https://www.osha.gov/annotated-pels/table-z-1
https://cymitquimica.com/products/IN-DA007XMN/154237-70-4/4-bromo-3-cyanopyridine/
https://www.scbt.com/p/4-bromo-3-cyanopyridine-154237-70-4
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-4-cyanopyridine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-4-cyanopyridine
https://www.chemimpex.com/products/44669
https://chemistry.osu.edu/sites/chemistry.osu.edu/files/A%20Limited%20Glove%20Selection%20Chart.pdf
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://www.dvm360.com/view/handling-accidental-spills-cytotoxic-drugs
https://ipservices.care/blog/safe-handling-of-cytotoxic-drugs-in-home-care-a-carers-guide
https://emergency.weill.cornell.edu/spills
https://www.benchchem.com/product/b125802#personal-protective-equipment-for-handling-4-bromo-3-cyanopyridine
https://www.benchchem.com/product/b125802#personal-protective-equipment-for-handling-4-bromo-3-cyanopyridine
https://www.benchchem.com/product/b125802#personal-protective-equipment-for-handling-4-bromo-3-cyanopyridine
https://www.benchchem.com/product/b125802#personal-protective-equipment-for-handling-4-bromo-3-cyanopyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b125802?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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